![molecular formula C17H27N3 B247700 1-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]azepane](/img/structure/B247700.png)
1-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]azepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]azepane, also known as P4MPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. P4MPA belongs to the class of azepane compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of 1-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]azepane involves its binding to the alpha7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is widely expressed in the central nervous system. This compound binds to the receptor with high affinity and specificity, leading to the inhibition of receptor activation. This, in turn, leads to the modulation of various physiological processes such as neurotransmitter release, synaptic plasticity, and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. This compound has also been shown to have anti-inflammatory and neuroprotective effects, which make it a potential therapeutic agent for various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]azepane is its high selectivity and specificity for the alpha7 nicotinic acetylcholine receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of this compound is its relatively low solubility in water, which can make it challenging to work with in some experimental settings.
Future Directions
There are several future directions for the research on 1-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]azepane. One of the most significant directions is the development of this compound-based therapeutics for various neurological disorders. Another direction is the investigation of the potential role of this compound in other physiological processes, such as immune function and inflammation. Additionally, the development of more efficient synthesis methods for this compound could lead to its wider application in scientific research.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown significant potential in various scientific research applications, particularly in the field of neuroscience. Its high selectivity and specificity for the alpha7 nicotinic acetylcholine receptor make it a useful tool for studying the role of this receptor in various physiological and pathological processes. Further research on this compound could lead to the development of novel therapeutics for various neurological disorders and the investigation of its potential role in other physiological processes.
Synthesis Methods
The synthesis of 1-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]azepane involves the reaction between 1-(pyridin-2-ylmethyl)piperidine and 1,6-dibromohexane in the presence of a base such as potassium carbonate. The reaction results in the formation of this compound as a white solid with a yield of around 60%. The purity of the compound can be further improved through recrystallization.
Scientific Research Applications
1-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]azepane has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the field of neuroscience. Studies have shown that this compound acts as a potent and selective antagonist of the alpha7 nicotinic acetylcholine receptor, which is involved in various neurological disorders such as Alzheimer's disease, schizophrenia, and autism spectrum disorders.
Properties
Molecular Formula |
C17H27N3 |
---|---|
Molecular Weight |
273.4 g/mol |
IUPAC Name |
1-[1-(pyridin-2-ylmethyl)piperidin-4-yl]azepane |
InChI |
InChI=1S/C17H27N3/c1-2-6-12-20(11-5-1)17-8-13-19(14-9-17)15-16-7-3-4-10-18-16/h3-4,7,10,17H,1-2,5-6,8-9,11-15H2 |
InChI Key |
RZIZARCOLNFJCS-UHFFFAOYSA-N |
SMILES |
C1CCCN(CC1)C2CCN(CC2)CC3=CC=CC=N3 |
Canonical SMILES |
C1CCCN(CC1)C2CCN(CC2)CC3=CC=CC=N3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.